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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for measuring Angiotensin-Converting

Enzyme 2 (ACE2) activity using a fluorometric assay. This assay is a robust and sensitive

method for quantifying ACE2 enzymatic activity in various samples, including purified enzymes,

cell lysates, and tissue homogenates. Furthermore, this protocol is readily adaptable for high-

throughput screening of potential ACE2 inhibitors, a critical step in drug discovery for

cardiovascular diseases and viral infections like COVID-19.

The assay principle is based on the cleavage of a specific, non-fluorescent peptide substrate

by ACE2. This cleavage releases a fluorophore, 7-Methoxycoumarin-4-acetic acid (MCA),

which results in a measurable increase in fluorescence intensity.[1][2][3][4][5] The rate of the

fluorescence increase is directly proportional to the ACE2 activity in the sample.

Signaling Pathway of ACE2 Catalytic Activity
The diagram below illustrates the fundamental enzymatic reaction catalyzed by ACE2 that is

exploited in this fluorometric assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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